![molecular formula C22H34N4OS2 B3811430 1'-(1,4-dithiepan-6-yl)-N-(3-pyridinylmethyl)-1,4'-bipiperidine-4-carboxamide](/img/structure/B3811430.png)
1'-(1,4-dithiepan-6-yl)-N-(3-pyridinylmethyl)-1,4'-bipiperidine-4-carboxamide
Overview
Description
1'-(1,4-dithiepan-6-yl)-N-(3-pyridinylmethyl)-1,4'-bipiperidine-4-carboxamide is a chemical compound that has been studied extensively for its potential applications in scientific research. This compound is a bipiperidine derivative that has been synthesized using various methods.
Mechanism of Action
The mechanism of action of 1'-(1,4-dithiepan-6-yl)-N-(3-pyridinylmethyl)-1,4'-bipiperidine-4-carboxamide involves the inhibition of the reuptake of dopamine and norepinephrine. This leads to an increase in the extracellular concentration of these neurotransmitters, which can have various effects on the brain and body. The exact mechanism of action of this compound is still being studied.
Biochemical and Physiological Effects:
1'-(1,4-dithiepan-6-yl)-N-(3-pyridinylmethyl)-1,4'-bipiperidine-4-carboxamide has been shown to have various biochemical and physiological effects. In animal studies, this compound has been shown to increase locomotor activity and decrease anxiety-like behavior. It has also been shown to reduce the reinforcing effects of drugs of abuse. In vitro studies have shown that this compound has an inhibitory effect on the reuptake of dopamine and norepinephrine.
Advantages and Limitations for Lab Experiments
One advantage of using 1'-(1,4-dithiepan-6-yl)-N-(3-pyridinylmethyl)-1,4'-bipiperidine-4-carboxamide in lab experiments is its potential use in the treatment of neurological disorders and drug addiction. This makes it a promising candidate for further research. However, one limitation of using this compound is that its exact mechanism of action is still being studied, and more research is needed to fully understand its effects.
Future Directions
There are several future directions for research on 1'-(1,4-dithiepan-6-yl)-N-(3-pyridinylmethyl)-1,4'-bipiperidine-4-carboxamide. One direction is to further study its potential use in the treatment of neurological disorders and drug addiction. Another direction is to study its effects on other neurotransmitters and receptors. Additionally, more research is needed to fully understand its mechanism of action and potential side effects.
Scientific Research Applications
1'-(1,4-dithiepan-6-yl)-N-(3-pyridinylmethyl)-1,4'-bipiperidine-4-carboxamide has been studied for its potential applications in scientific research. This compound has been shown to have an inhibitory effect on the reuptake of dopamine and norepinephrine, making it a potential candidate for the treatment of neurological disorders such as depression and attention deficit hyperactivity disorder (ADHD). It has also been studied for its potential use in the treatment of drug addiction, as it has been shown to reduce the reinforcing effects of drugs of abuse.
properties
IUPAC Name |
1-[1-(1,4-dithiepan-6-yl)piperidin-4-yl]-N-(pyridin-3-ylmethyl)piperidine-4-carboxamide | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H34N4OS2/c27-22(24-15-18-2-1-7-23-14-18)19-3-8-25(9-4-19)20-5-10-26(11-6-20)21-16-28-12-13-29-17-21/h1-2,7,14,19-21H,3-6,8-13,15-17H2,(H,24,27) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
APAKCHDSPVMKRA-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCC1C(=O)NCC2=CN=CC=C2)C3CCN(CC3)C4CSCCSC4 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H34N4OS2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
434.7 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.